Cas no 1396786-84-7 (N-(3-acetamidophenyl)-2-(4-methylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-(3-acetamidophenyl)-2-(4-methylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396786-84-7
• MF: C₁₇H₁₆N₆O₂
• MW: 336.347942352295
• CID: 5833910
• PubChem ID: 71791339
• Update Time: 2025-05-25

N-(3-acetamidophenyl)-2-(4-methylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetamidophenyl)-2-(4-methylphenyl)tetrazole-5-carboxamide
• N-(3-acetamidophenyl)-2-(4-methylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• 1396786-84-7
• AKOS024541292
• N-(3-acetamidophenyl)-2-(p-tolyl)-2H-tetrazole-5-carboxamide
• VU0538786-1
• F6237-0582

• Inchi： 1S/C17H16N6O2/c1-11-6-8-15(9-7-11)23-21-16(20-22-23)17(25)19-14-5-3-4-13(10-14)18-12(2)24/h3-10H,1-2H3,(H,18,24)(H,19,25)
• InChI Key： PVVSHUFUDWIDMS-UHFFFAOYSA-N
• SMILES： N1=C(C(NC2=CC=CC(NC(=O)C)=C2)=O)N=NN1C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 336.13347377g/mol
• Monoisotopic Mass: 336.13347377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-acetamidophenyl)-2-(4-methylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide

N-(3-acetamidophenyl)-2-(4-methylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide: A Comprehensive Overview

The compound N-(3-acetamidophenyl)-2-(4-methylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide, identified by the CAS number 1396786-84-7, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of tetrazole derivatives, which are widely studied for their unique properties and applications in drug design and materials science.

The structure of this compound is characterized by a tetrazole ring system, which is a five-membered aromatic heterocycle containing four nitrogen atoms. The presence of the tetrazole group is significant as it contributes to the compound's stability and reactivity. The molecule also features an acetamide group attached to a phenyl ring at the 3-position and a methyl-substituted phenyl group at the 2-position of the tetrazole ring. These substituents play a crucial role in determining the compound's physicochemical properties and biological activity.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The tetrazole moiety has been shown to exhibit significant anti-inflammatory activity due to its ability to inhibit cyclooxygenase (COX) enzymes. Additionally, the methyl-substituted phenyl group enhances the compound's lipophilicity, which is essential for its permeability across biological membranes.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key steps include the preparation of intermediate tetrazoles followed by acylation to introduce the acetamide group. The synthesis has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

From an analytical standpoint, this compound has been extensively characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses confirm the presence of all functional groups and validate the molecular structure.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules with enhanced biological activity. Researchers have explored its use in constructing heterocyclic frameworks that mimic natural products with therapeutic potential.

Moreover, recent advancements in computational chemistry have enabled detailed studies of this compound's electronic properties and interaction with biological targets. Molecular docking studies have revealed that this compound exhibits strong binding affinity towards certain protein targets associated with inflammatory diseases and cancer.

In conclusion, N-(3-acetamidophenyl)-2-(4-methylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide represents a valuable addition to the arsenal of chemical compounds with potential applications in medicine and materials science. Its unique structure and promising biological activity make it a subject of continued research interest.